Cas no 942069-57-0 (2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 942069-57-0
• MF: C₁₂H₁₅BBrIO₂
• MW: 408.865775346756
• CID: 1983480
• PubChem ID: 53429055
• Update Time: 2025-09-23

2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 942069-57-0
• CS-0369279
• EN300-12593849
• DTXSID00700033

• Inchi： 1S/C12H15BBrIO2/c1-11(2)12(3,4)17-13(16-11)8-5-9(14)7-10(15)6-8/h5-7H,1-4H3
• InChI Key： VWSLBDHHWQNXEW-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(B2OC(C)(C)C(C)(C)O2)=C1)Br

Computed Properties

• Exact Mass: 407.93932Da
• Monoisotopic Mass: 407.93932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Professional Introduction to 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 942069-57-0)

2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 942069-57-0, is a key intermediate in the synthesis of complex organic molecules, particularly those involving boron-containing functional groups. The unique structural features of this compound, including the presence of both bromo and iodine substituents on a phenyl ring, make it a versatile building block for various chemical transformations.

The tetramethyl-substituted dioxaborolane core of this molecule imparts exceptional stability and reactivity, making it an ideal candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the construction of biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals. The 3-bromo-5-iodophenyl moiety further enhances the compound's utility by providing distinct handles for selective functionalization. This dual substitution pattern allows for precise control over the synthetic pathway, enabling chemists to tailor the final product to specific requirements.

In recent years, there has been a surge in research focused on developing novel boron-containing compounds for medicinal applications. The stereochemistry and electronic properties of 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been extensively studied to optimize its reactivity in various catalytic systems. For instance, researchers have explored its use in the synthesis of antibacterial agents and anticancer drugs, where the boron atom plays a crucial role in modulating biological activity. The compound's ability to participate in palladium-catalyzed reactions has also been leveraged to create intricate molecular architectures that mimic natural products.

One of the most compelling aspects of this compound is its role in the development of heterocyclic compounds, which are essential scaffolds in drug design. The dioxaborolane ring serves as a stable precursor for introducing nitrogen-containing heterocycles into larger molecular frameworks. This has led to the discovery of several promising candidates with potent biological activity. For example, derivatives of 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane have been investigated for their potential as kinase inhibitors, which are critical targets in oncology research.

The synthetic methodologies employed in the preparation of this compound exemplify the cutting-edge techniques used in modern organic chemistry. Advanced techniques such as transition-metal catalysis and flow chemistry have been utilized to achieve high yields and purity levels. These methods not only enhance efficiency but also minimize waste production, aligning with the growing emphasis on sustainable chemistry practices. The development of novel synthetic routes for such specialized compounds underscores the importance of interdisciplinary collaboration between chemists and engineers.

From a practical standpoint, the availability of high-quality starting materials like 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is crucial for accelerating drug discovery programs. Pharmaceutical companies often rely on such intermediates to rapidly prototype new molecules with desired pharmacological properties. The compound's well-documented reactivity profile allows researchers to streamline their synthetic strategies without compromising on precision or scalability.

The future prospects for this compound are vast and multifaceted. As computational chemistry advances further into drug design paradigms,molecular modeling studies are increasingly being used to predict the behavior of boron-containing intermediates like 2-(3-bromo-5-iodophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane within complex biological systems. These studies not only aid in rationalizing reaction mechanisms but also guide the optimization process towards more effective therapeutic agents.

In conclusion,CAS No. 942069-57-0 represents a cornerstone in modern synthetic organic chemistry and pharmaceutical research. Its unique structural attributes and broad applicability make it an indispensable tool for chemists working on cutting-edge drug development projects. As our understanding of molecular interactions deepens,this compound will continue to play a pivotal role in shaping the next generation of medicines that address complex diseases with unprecedented efficacy.